Cas no 69251-45-2 (2-amino-5-(aminomethyl)-3,7-dihydro-4H-Pyrrolo[2,3-d]pyrimidin-4-one)

2-amino-5-(aminomethyl)-3,7-dihydro-4H-Pyrrolo[2,3-d]pyrimidin-4-one Properties

Names and Identifiers

• 2-amino-5-(aminomethyl)-3,7-dihydro-4H-Pyrrolo[2,3-d]pyrimidin-4-one
• 2-amino-5-(aminomethyl)-1H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-one
• SCHEMBL20206657
• 2-Amino-5-(aminomethyl)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
• PD039191
• NS00069406
• 2-amino-5-(aminomethyl)-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
• 2-amino-5-(aminomethyl)-1,7-dihydro-4h-pyrrolo[2,3-d]pyrimidin-4-one
• 2-amino-5-(aminomethyl)-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-one
• SCHEMBL166747
• 7-DEAZA-7-AMINOMETHYL-GUANINE
• DTXSID301343549
• DB03304
• CHEBI:45126
• 7-Aminomethyl-7-carbaguanine
• 2-amino-5-(aminomethyl)-7H-pyrrolo[2,3-d]pyrimidin-4-ol
• CHEMBL1235432
• Q27120591
• CID 5289204
• preQ1
• 69251-45-2
• 7-aminomethyl-7-deazaguanine
• +Expand

• InChIKey： MEYMBLGOKYDGLZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N5O/c8-1-3-2-10-5-4(3)6(13)12-7(9)11-5/h2H,1,8H2,(H4,9,10,11,12,13)
• SMILES： C1=C(C2=C(N1)N=C(NC2=O)N)CN

Computed Properties

• Exact Mass: 179.08087
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.08070993g/mol
• Heavy Atom Count: 13
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 109.29